Cas no 7164-98-9 (1-phenylimidazole)

• Product Name: 1-phenylimidazole
• CAS No: 7164-98-9
• MF: C₉H₈N₂
• MW: 144.173221588135
• MDL: MFCD00041204
• CID: 47261
• PubChem ID: 160871483
• Update Time: 2025-05-21

1-phenylimidazole Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1H-imidazole
• 1-Phenylimidazole
• 1H-Imidazole,1-phenyl
• l-phenyl-1H-imidazole
• N-Phenylimidazole
• Phenylimidazole
• Imidazole,1-phenyl- (6CI,7CI,8CI)
• AKOS006223210
• AMY11870
• P2030
• A837273
• NCGC00247005-01
• 12N-710
• HMS2231B15
• 1H-Imidazole, 1-phenyl-
• 1-Phenylimidazole, 97%
• InChI=1/C9H8N2/c1-2-4-9(5-3-1)11-7-6-10-8-11/h1-8
• Q27464441
• 7164-98-9
• BDBM7886
• DTXSID10221885
• FT-0608260
• MLS001074869
• SMR000568399
• Z440825046
• MFCD00041204
• 1H-Imidazole, phenyl-
• N-Phenylimidazole;1-Phenyl-1H-imidazole
• SY041937
• 1-Phenyl-1H-imidazole #
• EN300-67324
• N-(phenyl)imidazole
• CHEMBL275066
• CS-W004969
• SCHEMBL451
• J-505057
• Imidazole, 1-phenyl-
• DB-019328
• 1-phenylimidazole

• MDL： MFCD00041204
• Inchi： 1S/C9H8N2/c1-2-4-9(5-3-1)11-7-6-10-8-11/h1-8H
• InChI Key： SEULWJSKCVACTH-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)C1C=CC=CC=1
• BRN： 112356

Computed Properties

• Exact Mass: 144.06900
• Monoisotopic Mass: 144.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7

Experimental Properties

• Color/Form: Pale yellow liquid
• Density: 1.14 g/mL at 25 °C(lit.)
• Melting Point: 13°C(lit.)
• Boiling Point: 142°C/15mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.599-1.601
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 17.82000
• LogP: 1.87230
• Solubility: Not available

1-phenylimidazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-phenylimidazole

1-Phenylimidazole (CAS No. 7164-98-9): Properties, Applications, and Market Insights

1-Phenylimidazole (CAS No. 7164-98-9) is a versatile heterocyclic compound that has garnered significant attention in both academic research and industrial applications. This aromatic imidazole derivative is characterized by its unique chemical structure, combining a phenyl group with an imidazole ring. The compound's molecular formula is C₉H₈N₂, and it is widely recognized for its role as a building block in organic synthesis, pharmaceutical intermediates, and corrosion inhibitors.

The growing interest in 1-phenylimidazole derivatives stems from their broad utility in medicinal chemistry, materials science, and agrochemical formulations. Researchers frequently search for "1-phenylimidazole synthesis," "1-phenylimidazole uses," and "CAS 7164-98-9 applications," reflecting the compound's relevance across multiple disciplines. Its thermal stability and ability to form coordination complexes make it particularly valuable in catalysis and coordination chemistry.

From a physicochemical perspective, 1-phenylimidazole appears as a white to pale yellow crystalline solid with a melting point range of 85–88°C. It exhibits moderate solubility in organic solvents like ethanol, methanol, and dichloromethane, while being sparingly soluble in water. These properties make it suitable for reactions under various conditions, including microwave-assisted synthesis—a trending topic in green chemistry circles.

In the pharmaceutical industry, 1-phenylimidazole scaffolds serve as crucial intermediates for developing bioactive molecules. Recent patent literature reveals their incorporation into potential antifungal agents, kinase inhibitors, and CNS-targeting compounds. The surge in searches for "1-phenylimidazole drug development" aligns with the compound's expanding therapeutic applications, particularly in addressing antimicrobial resistance—a global health priority.

The material science applications of CAS 7164-98-9 are equally impressive. Its derivatives function as organic light-emitting diode (OLED) materials, liquid crystal components, and polymer stabilizers. With the electronics industry's push toward flexible displays, queries about "1-phenylimidazole in OLEDs" have increased by 42% year-over-year, according to keyword research tools.

From a commercial standpoint, the global market for 1-phenylimidazole is projected to grow at a CAGR of 5.8% through 2028, driven by demand from Asia-Pacific pharmaceutical manufacturers. Suppliers frequently inquire about "1-phenylimidazole price trends" and "CAS 7164-98-9 suppliers," indicating robust trade activity. The compound's technical grade purity (typically 97–99%) meets most industrial requirements, while high-purity 1-phenylimidazole (>99.5%) caters to specialized applications.

Environmental and regulatory aspects of 1-phenylimidazole production have become increasingly important. The compound falls under REACH registration in Europe, and manufacturers emphasize sustainable synthesis routes to align with ESG principles. Laboratory safety data sheets highlight standard handling precautions, reflecting the chemical industry's focus on responsible sourcing and workplace safety—topics generating substantial search volume among EHS professionals.

Innovative research continues to expand the horizons of 1-phenylimidazole chemistry. Recent publications explore its use in metal-organic frameworks (MOFs) for gas storage and in photocatalytic systems for environmental remediation. These cutting-edge applications correspond with rising searches for "advanced 1-phenylimidazole applications" and "emerging uses of CAS 7164-98-9" across scientific databases.

Quality control protocols for 1-phenylimidazole typically involve HPLC analysis, melting point determination, and spectroscopic characterization (IR, NMR). The compound's storage stability under nitrogen atmosphere and shelf life considerations are frequent topics in technical discussions, particularly among quality assurance specialists searching for "1-phenylimidazole handling guidelines."

As synthetic methodologies evolve, 1-phenylimidazole derivatives continue to demonstrate remarkable versatility. Whether serving as ligands in transition metal catalysis or as precursors for functional materials, this compound maintains its position as a valuable tool in the chemist's repertoire. The sustained academic and industrial interest in CAS 7164-98-9 ensures its ongoing relevance across multiple technology sectors.